Cas no 71209-71-7 (4'-tert-Butylpropiophenone)

• Product Name: 4'-tert-Butylpropiophenone
• CAS No: 71209-71-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 567225
• PubChem ID: 87564510
• Update Time: 2025-10-31

4'-tert-Butylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[4-(1,1-dimethylethyl)phenyl]-
• 1-(4-tert-butylphenyl)propan-1-one
• 4'-TERT-BUTYLPROPIOPHENONE
• 4-tert-Butylpropionylbenzene
• 4'-tert-Butylpropiophenone

• Inchi： 1S/C13H18O/c1-5-12(14)10-6-8-11(9-7-10)13(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： AQNYEAINONORRY-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Liquid
• Density: 0.96
• Boiling Point: 162°C/5mmHg(lit.)
• Flash Point: 112.3°C
• Refractive Index: 1.5160-1.5190
• PSA: 17.07000
• LogP: 3.57680
• Solubility: Not determined

4'-tert-Butylpropiophenone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-tert-Butylpropiophenone

Comprehensive Overview of 4'-tert-Butylpropiophenone (CAS No. 71209-71-7): Properties, Applications, and Industry Insights

4'-tert-Butylpropiophenone (CAS No. 71209-71-7) is a specialized organic compound belonging to the aromatic ketone family. Its molecular structure features a tert-butyl group attached to the para position of a propiophenone backbone, making it a valuable intermediate in fine chemical synthesis. This compound has garnered significant attention in recent years due to its versatility in pharmaceutical applications, fragrance formulations, and advanced material science.

The growing demand for high-purity 4'-tert-Butylpropiophenone is driven by its role in synthesizing UV stabilizers and liquid crystal materials, aligning with trends in sustainable electronics and green chemistry. Researchers frequently search for "CAS 71209-71-7 solubility" or "4'-tert-Butylpropiophenone synthesis method," reflecting its technical relevance. The compound's low volatility and thermal stability make it ideal for high-temperature processes, a key consideration for industries optimizing energy-efficient production.

In the cosmetics industry, 4'-tert-Butylpropiophenone derivatives are increasingly used as fragrance fixatives, addressing consumer demand for long-lasting perfumes. Analytical studies highlight its compatibility with biodegradable formulations, a hotspot in clean beauty trends. Quality standards for CAS 71209-71-7 often emphasize HPLC purity (>98%), with chromatography being the preferred method for verification—a frequent topic in laboratory forums.

From a supply chain perspective, the compound's crystalline powder form facilitates global logistics, while its non-hygroscopic nature reduces storage constraints. Manufacturers focusing on REACH compliance and GMP certification for 71209-71-7 gain competitive advantages, particularly in European markets. Recent patents disclose innovative applications in photopolymerization initiators, connecting to the booming 3D printing materials sector.

Environmental studies confirm that 4'-tert-Butylpropiophenone exhibits low aquatic toxicity, supporting its inclusion in eco-friendly industrial workflows. This aligns with corporate sustainability goals—a major driver in chemical procurement decisions. Technical datasheets typically report its melting point range (34-36°C) and refractive index (1.512-1.516), parameters critical for quality control specialists.

Emerging research explores the compound's potential in organic photovoltaics, coinciding with investments in renewable energy technologies. The tert-butyl moiety enhances electron delocalization, a property leveraged in next-gen solar cells. Such applications have increased searches for "CAS 71209-71-7 suppliers" among material science startups.

For analytical chemists, 71209-71-7 characterization typically involves GC-MS and NMR spectroscopy, with the carbonyl stretch at ~1680 cm⁻¹ serving as a diagnostic IR marker. These technical details are crucial for R&D teams developing novel ketone-based compounds.

The compound's regulatory status remains favorable across major markets, with no restriction lists currently affecting 4'-tert-Butylpropiophenone commerce. This stability supports its growing adoption in agrochemical intermediates, particularly for crop protection products with improved environmental profiles.

In summary, CAS 71209-71-7 represents a multifunctional chemical building block with expanding applications across high-tech industries. Its balanced physicochemical properties and synthetic flexibility position it as a strategic material for innovators addressing 21st-century industrial challenges.